Cas no 1502141-16-3 (CID 79531388)

• Product Name: CID 79531388
• CAS No: 1502141-16-3
• MF: C₇H₅ClFNO₃
• MW: 205.570904493332
• CID: 5262700
• Update Time: 2025-06-06

CID 79531388 Chemical and Physical Properties

Names and Identifiers

• CID 79531388
• 4-(Chloromethoxy)-2-fluoro-1-nitrobenzene
• Benzene, 4-(chloromethoxy)-2-fluoro-1-nitro-

• Inchi： 1S/C7H5ClFNO3/c8-4-13-5-1-2-7(10(11)12)6(9)3-5/h1-3H,4H2
• InChI Key： AZIRDLLALQGINW-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)=CC=C(OCCl)C=C1F

Experimental Properties

• Density: 1.459±0.06 g/cm3(Predicted)
• Boiling Point: 320.2±32.0 °C(Predicted)

Additional information on CID 79531388

Comprehensive Analysis of CAS No. 1502141-16-3 and CID 79531388: Properties, Applications, and Research Insights

In the realm of chemical research and pharmaceutical development, CAS No. 1502141-16-3 and CID 79531388 have garnered significant attention due to their unique molecular structures and potential applications. These compounds are often explored in the context of drug discovery, biochemical assays, and material science. This article delves into their properties, synthesis methods, and relevance to contemporary scientific challenges, aligning with trending topics such as sustainable chemistry and precision medicine.

CAS No. 1502141-16-3, a chemically distinct identifier, represents a compound with promising bioactive characteristics. Researchers frequently investigate its role in enzyme inhibition and cellular signaling pathways, making it a subject of interest for oncology and neurodegenerative disease studies. Meanwhile, CID 79531388, cataloged in PubChem, is often associated with high-throughput screening and ligand-receptor interactions. Its structural features enable it to serve as a scaffold for designing novel therapeutic agents.

The synthesis of CAS No. 1502141-16-3 typically involves multi-step organic reactions, emphasizing atom economy and green chemistry principles—a hot topic in modern labs aiming to reduce environmental impact. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to validate its purity and configuration. Similarly, CID 79531388 is characterized using advanced computational tools like molecular docking, which aligns with the growing demand for AI-driven drug design.

Current research trends highlight the utility of these compounds in addressing antibiotic resistance and chronic inflammation. For instance, CAS No. 1502141-16-3 has shown inhibitory effects on bacterial efflux pumps, a mechanism critical to overcoming multidrug-resistant infections. On the other hand, CID 79531388 is being evaluated for its modulation of cytokine production, a key factor in autoimmune disorders. Such applications resonate with public health concerns and frequent search queries like "new antibiotic alternatives" or "anti-inflammatory compounds 2024".

From an industrial perspective, both compounds are valued for their scalability and compatibility with existing manufacturing protocols. Companies specializing in custom synthesis and contract research often list them in portfolios targeting pharmaceutical partnerships. This aligns with the surge in searches for "CRO services for drug development" and "specialty chemicals suppliers".

In conclusion, CAS No. 1502141-16-3 and CID 79531388 exemplify the intersection of cutting-edge science and practical innovation. Their study not only advances academic knowledge but also addresses real-world challenges, from personalized therapeutics to eco-friendly synthesis. As research progresses, these compounds may unlock new paradigms in life sciences and industrial chemistry.